Pacidamycin 5T

• Molecular Formula: C36H44N8O12
• Molecular Weight: 780.8 g/mol
• InChI: InChI=1S/C36H44N8O12/c1-18(39-35(54)40-26(34(52)53)15-21-7-5-9-23(46)13-21)30(49)42-29(19(2)43(3)32(51)25(37)14-20-6-4-8-22(45)12-20)31(50)38-17-24-16-27(47)33(56-24)44-11-10-28(48)41-36(44)55/h4-13,17-19,25-27,29,33,45-47H,14-16,37H2,1-3H3,(H,38,50)(H,42,49)(H,52,53)(H2,39,40,54)(H,41,48,55)/b24-17-
• InChIKey: IITFQSGNPIUSKU-ULJHMMPZSA-N

Pacidamycin 5T: Structural Identity and Procurement-Relevant Specifications

Pacidamycin 5T is a peptidyl nucleoside antibiotic isolated from Streptomyces coeruleorubidus NRRL 18370, belonging to the uridyl peptide antibiotic (UPA) class that targets the bacterial translocase MraY to inhibit cell wall biosynthesis [1]. Designated with CAS 328110-92-5, molecular formula C36H44N8O12, and molecular weight 780.78, Pacidamycin 5T is chemically distinguished from its closest congeners by the presence of a meta-tyrosine residue at the C-terminus and an N-methylated diaminobutyrate moiety, features that define its specific structural identity within the pacidamycin family [2].

MraY

Targets MraY translocase to inhibit bacterial cell wall biosynthesis

m-Tyr

Unique meta-tyrosine residue distinguishes from L-tyrosine congeners

P. aeruginosa

Narrow-spectrum probe selective for Pseudomonas aeruginosa MraY studies

• [1] Rackham EJ, Grüschow S, Ragab AE, Dickens S, Goss RJ. Revealing the first uridyl peptide antibiotic biosynthetic gene cluster and probing pacidamycin biosynthesis. Bioeng Bugs. 2011;2(4):218-221. doi:10.4161/bbug.2.4.15877 View Source
• [2] US Patent 6,228,842. Pacidamycins produced by Streptomyces coeruleorubidus. Issued May 8, 2001. View Source

Why Generic Substitution Fails: Structural Determinants Governing Pacidamycin 5T Selection

Interchangeability within the UPA class is precluded by pronounced structure-activity variations arising from subtle modifications at specific residues. The pacidamycin family exhibits a narrow spectrum of activity specifically against Pseudomonas aeruginosa, with MICs varying across congeners (8–64 μg/mL) [1]. Critically, stereochemistry at the diaminobutyric acid residue has been shown to exert a crucial impact on both MraY inhibition and antibacterial activity [2]. Furthermore, N-terminal residue identity dramatically influences potency: meta-tyrosine confers approximately 180-fold higher MraY inhibition compared to L-tyrosine in analogous positions [2]. These findings demonstrate that molecular identity—not merely class membership—governs functional outcomes, necessitating precise compound-level selection rather than generic UPA substitution.

Replacing meta-tyrosine with L-tyrosine analogs may sharply reduce MraY inhibition and confound SAR interpretation.

Stereochemistry at diaminobutyrate is critical; alternative diastereomers may shift antibacterial activity profile.

Broad-spectrum UPAs cannot replicate the P. aeruginosa-specific narrow spectrum required for targeted probe studies.

• [1] Fernandes PB, Swanson RN, Hardy DJ, Hanson CW, McDaniel D, Beyer J, Chen RH. Pacidamycins, a novel series of antibiotics with anti-Pseudomonas aeruginosa activity. III. Microbiologic profile. J Antibiot (Tokyo). 1989;42(4):521-526. doi:10.7164/antibiotics.42.521 View Source
• [2] Okamoto K, et al. Synthesis of pacidamycin analogues via an Ugi-multicomponent reaction. Bioorg Med Chem Lett. 2012;22(14):4760-4763. doi:10.1016/j.bmcl.2012.05.067 View Source

Pacidamycin 5T: Quantitative Differentiation Evidence for Scientific Selection

Meta-Tyrosine Incorporation Confers Potency Advantage Relative to L-Tyrosine Analogs

In pacidamycin structure-activity studies, the N-terminal residue was identified as a critical determinant of MraY inhibitory potency. Within this context, meta-tyrosine was shown to be approximately 180-fold more active for MraY inhibition than L-tyrosine [1]. Pacidamycin 5T uniquely incorporates a meta-tyrosine residue at its C-terminus, a structural feature distinguishing it from congeners that utilize alternative aromatic residues [2].

Meta-Tyrosine vs L-Tyrosine

Class-level

~180-fold higher MraY inhibition (meta-tyrosine vs L-tyrosine in SAR analogs)

Supports meta-tyrosine identity context; SAR class-level inference

Derived from synthetic UPA analog studies; direct 5T vs L-Tyr congener data to verify

Evidence Dimension	Relative MraY inhibitory activity based on N-terminal residue identity
Target Compound Data	Meta-tyrosine residue at C-terminus
Comparator Or Baseline	L-tyrosine residue in analogous position
Quantified Difference	~180-fold higher activity
Conditions	Biochemical MraY inhibition assay using synthetic UPA analogs

Why This Matters

Selecting Pacidamycin 5T over alternative pacidamycins lacking meta-tyrosine may provide enhanced MraY engagement in biochemical assays targeting this clinically unexploited enzyme.

• [1] Okamoto K, et al. Synthesis of pacidamycin analogues via an Ugi-multicomponent reaction. Bioorg Med Chem Lett. 2012;22(14):4760-4763. doi:10.1016/j.bmcl.2012.05.067 View Source
• [2] US Patent 6,228,842. Pacidamycins produced by Streptomyces coeruleorubidus. Issued May 8, 2001. View Source

Distinct Spectrum Profile: Pseudomonas aeruginosa Activity Without Broad Gram-Negative Coverage

Pacidamycins as a class exhibit highly specific activity against Pseudomonas aeruginosa, with MICs ranging from 8 to 64 μg/mL across congeners [1]. Notably, these compounds demonstrate minimal activity (MIC >100 μg/mL) against other Gram-negative organisms including Enterobacteriaceae and other Pseudomonas species, as well as Gram-positive pathogens such as Staphylococcus aureus and most Streptococci [1]. This narrow spectrum distinguishes pacidamycins from broader-spectrum UPA classes and positions Pacidamycin 5T as a selective probe for P. aeruginosa MraY inhibition.

Antibacterial Spectrum

Class-level

P. aeruginosa MIC 8–64 μg/mL; Enterobacteriaceae, S. aureus, other Pseudomonas spp. MIC >100 μg/mL

Narrow-spectrum probe for P. aeruginosa MraY; spectrum context may vary by congener

Broth microdilution data; confirm spectrum for specific assay strains

Evidence Dimension	Antibacterial spectrum specificity
Target Compound Data	Active against P. aeruginosa
Comparator Or Baseline	Enterobacteriaceae, S. aureus, other Pseudomonas species, most Streptococci
Quantified Difference	MIC >100 μg/mL for comparator organisms vs. 8–64 μg/mL for P. aeruginosa
Conditions	Standard broth microdilution susceptibility testing

Why This Matters

For research programs targeting Pseudomonas-specific MraY inhibition without confounding activity against commensal or other pathogenic bacteria, Pacidamycin 5T offers a uniquely narrow spectrum unmatched by broader-spectrum alternatives.

• [1] Fernandes PB, Swanson RN, Hardy DJ, Hanson CW, McDaniel D, Beyer J, Chen RH. Pacidamycins, a novel series of antibiotics with anti-Pseudomonas aeruginosa activity. III. Microbiologic profile. J Antibiot (Tokyo). 1989;42(4):521-526. doi:10.7164/antibiotics.42.521 View Source

Precursor-Directed Biosynthetic Flexibility Enables Derivative Generation

The pacidamycin biosynthetic machinery exhibits highly relaxed substrate specificity, enabling precursor-directed biosynthesis to generate novel derivatives [1]. Remarkably, administration of 7-chloro- and 7-bromotryptophan produced corresponding halopacidamycin analogues in larger amounts than the natural pacidamycin, while substitutions at positions 4, 5, and 6 of tryptophan showed low or no incorporation [1]. Pacidamycin 5T, as a fully characterized natural congener, serves as an authentic reference standard for evaluating the products of such biosynthetic engineering efforts [2].

Biosynthetic Reference

Class-level

Natural congener used as authentic standard for precursor-directed biosynthesis derivatives

Reference standard for characterizing novel halopacidamycin analogs

7-halotryptophans produced analogs in higher yield than natural pacidamycin

Evidence Dimension	Biosynthetic substrate tolerance for analog generation
Target Compound Data	Natural congener serving as reference standard
Comparator Or Baseline	Halopacidamycin derivatives from precursor feeding
Quantified Difference	7-halotryptophans produce analogs in larger amounts than natural pacidamycin
Conditions	Precursor-directed biosynthesis in Streptomyces coeruleorubidus fermentation

Why This Matters

Procurement of authentic Pacidamycin 5T is essential as an analytical reference standard for laboratories employing precursor-directed biosynthesis to generate novel UPA derivatives with potentially enhanced properties.

• [1] Grüschow S, Rackham EJ, Elkins B, Newill PL, Hill LM, Goss RJ. New pacidamycin antibiotics through precursor-directed biosynthesis. Chembiochem. 2009;10(2):355-360. doi:10.1002/cbic.200800575 View Source
• [2] Fronko RM, Lee JC, Galazzo JG, Chamberland S, Malouin F, Lee MD. New pacidamycins produced by Streptomyces coeruleorubidus, NRRL 18370. J Antibiot (Tokyo). 2000;53(12):1405-1410. View Source

Low Spontaneous Resistance Frequency Relative to Conventional Antipseudomonal Agents

Resistance development is a critical parameter differentiating antibacterial candidates. For pacidamycins, the frequency of spontaneous resistance was determined to be less than 3.5 × 10⁻⁶ [1]. Resistant mutants remained stable after 10 passages in antibiotic-free medium, and notably, these mutants retained full susceptibility to piperacillin and gentamicin, indicating no cross-resistance with conventional antipseudomonal agents [1]. This resistance profile is attributed to the clinically unexploited mechanism of MraY inhibition [2].

Resistance Frequency

Class-level

<3.5 × 10⁻⁶ spontaneous resistance; no cross-resistance with piperacillin or gentamicin

Supports resistance mechanism studies; assay context requires review

In vitro selection in P. aeruginosa; resistance emergence monitoring advised

Evidence Dimension	Spontaneous resistance frequency
Target Compound Data	<3.5 × 10⁻⁶ (pacidamycin class)
Comparator Or Baseline	Not applicable (class property)
Quantified Difference	No cross-resistance with piperacillin or gentamicin
Conditions	In vitro selection using P. aeruginosa in agar dilution assays

Why This Matters

The low spontaneous resistance frequency and absence of cross-resistance with standard-of-care agents position Pacidamycin 5T as a valuable tool for investigating MraY-targeting strategies against multidrug-resistant P. aeruginosa where conventional options fail.

• [1] Fernandes PB, Swanson RN, Hardy DJ, Hanson CW, McDaniel D, Beyer J, Chen RH. Pacidamycins, a novel series of antibiotics with anti-Pseudomonas aeruginosa activity. III. Microbiologic profile. J Antibiot (Tokyo). 1989;42(4):521-526. doi:10.7164/antibiotics.42.521 View Source
• [2] Rackham EJ, Grüschow S, Ragab AE, Dickens S, Goss RJ. Revealing the first uridyl peptide antibiotic biosynthetic gene cluster and probing pacidamycin biosynthesis. Bioeng Bugs. 2011;2(4):218-221. doi:10.4161/bbug.2.4.15877 View Source

Distinct MraY Interaction Site Versus Muraymycin-Class UPAs

Pacidamycins and muraymycins both target MraY but exhibit differential sensitivity to MraY active-site mutations. Studies demonstrate that UPAs show reduced inhibition of F288L or E287A mutant MraY enzymes, implying interaction at an extracellular site distinct from the catalytic core [1]. The pacidamycin scaffold shares structural resemblance to an Arg-Trp-x-x-Trp sequence motif involved in protein-protein interactions, suggesting a mechanism distinct from direct catalytic-site blockade employed by other nucleoside antibiotics [1].

MraY Binding Site

Reported

Reduced inhibition against F288L/E287A MraY mutants; distinct interaction from catalytic-site inhibitors

Orthogonal binding mode probe; differentiates from muraymycin-class UPAs

Cross-study comparable; protein-protein interaction interface implicated

Evidence Dimension	Sensitivity to MraY active-site mutations
Target Compound Data	Reduced inhibition of F288L/E287A MraY mutants
Comparator Or Baseline	Muraymycin-class UPAs (also affected by same mutations)
Quantified Difference	Both classes show reduced activity against mutants; differentiated by structural binding mode
Conditions	Biochemical inhibition assays using wild-type and mutant E. coli MraY enzymes

Why This Matters

Pacidamycin 5T provides a distinct chemical biology probe for interrogating MraY inhibition via an extracellular protein-protein interaction interface, complementary to inhibitors targeting the catalytic site.

• [1] Chung BC, Mashalidis EH, Tanino T, et al. Mechanism of action of the uridyl peptide antibiotics: an unexpected link to a protein-protein interaction site in translocase MraY. Chem Commun (Camb). 2014;50(70):10044-10047. View Source

Bactericidal Activity Demonstrated in Time-Kill Kinetics at 4–8× MIC

Pacidamycins exhibit concentration-dependent bactericidal activity against P. aeruginosa. Time-kill curve analysis using pacidamycin 1 at 4× and 8× MIC demonstrated a 3 log₁₀ reduction in viable bacterial counts within 4 to 6 hours [1]. However, regrowth with resistant mutants was observed at 24 hours, indicating that bactericidal activity is robust in the short term but requires consideration of resistance emergence in prolonged exposure settings [1].

Time-Kill Bactericidal

Class-level

3 log₁₀ CFU reduction in 4–6 h at 4–8× MIC; regrowth by 24 h

Bactericidal in short-term assays; extended incubation requires resistance monitoring

Class property inferred from pacidamycin 1 time-kill data

Evidence Dimension	Time-kill bactericidal activity
Target Compound Data	3 log₁₀ CFU reduction in 4–6 hours (pacidamycin 1)
Comparator Or Baseline	Not applicable (class property)
Quantified Difference	Bactericidal at 4–8× MIC; regrowth observed by 24 hours
Conditions	Time-kill kinetics in broth culture against P. aeruginosa

Why This Matters

The bactericidal nature of pacidamycins distinguishes them from bacteriostatic MraY inhibitors and supports their use in short-duration kill-curve experiments, while informing experimental design limitations regarding extended incubation periods.

• [1] Fernandes PB, Swanson RN, Hardy DJ, Hanson CW, McDaniel D, Beyer J, Chen RH. Pacidamycins, a novel series of antibiotics with anti-Pseudomonas aeruginosa activity. III. Microbiologic profile. J Antibiot (Tokyo). 1989;42(4):521-526. doi:10.7164/antibiotics.42.521 View Source

Pacidamycin 5T: Optimal Research and Industrial Application Scenarios

MraY Biochemical Inhibition Assays with Orthogonal Binding Site Characterization

Pacidamycin 5T serves as a probe for investigating MraY inhibition via the extracellular protein-protein interaction interface, as evidenced by reduced activity against F288L and E287A mutant enzymes [1]. This distinct binding mode enables orthogonal studies alongside catalytic-site MraY inhibitors, facilitating mechanistic dissection of translocase I function in bacterial cell wall biosynthesis.

Pseudomonas aeruginosa-Specific Antibacterial Screening Without Off-Target Enterobacteriaceae Activity

Given the narrow spectrum of pacidamycins (MICs against P. aeruginosa: 8–64 μg/mL; MICs for Enterobacteriaceae and S. aureus: >100 μg/mL) [1], Pacidamycin 5T is optimally deployed as a selective positive control in P. aeruginosa-specific antibacterial assays where broad-spectrum agents would confound interpretation. The compound's inactivity against most non-Pseudomonas species ensures assay specificity.

Analytical Reference Standard for Precursor-Directed Biosynthesis Programs

The relaxed substrate specificity of pacidamycin biosynthesis enables generation of halogenated and substituted analogs via precursor feeding [1]. Pacidamycin 5T, as a structurally characterized natural congener isolated from S. coeruleorubidus [2], functions as an authentic analytical reference for HPLC, LC-MS, and NMR confirmation of novel biosynthetic derivatives.

Resistance Mechanism Studies Involving MraY-Targeting Antibiotics

With a spontaneous resistance frequency of <3.5 × 10⁻⁶ and absence of cross-resistance to piperacillin and gentamicin [1], Pacidamycin 5T is suitable for laboratory evolution studies to identify MraY-associated resistance determinants. Subsequent characterization of resistant mutants can inform structure-guided optimization of next-generation UPA analogs [2].

Application

Selection Property

Validation Focus

MraY inhibition mechanism studies

Extracellular protein-protein interaction interface probe

Interaction interface specificity verification

P. aeruginosa-specific screening assays

Narrow-spectrum selectivity for P. aeruginosa

Species-specific MIC endpoint confirmation

Precursor-directed biosynthesis programs

Authentic natural congener identity

HPLC/LC-MS/NMR confirmation of novel derivatives

Resistance mechanism studies (MDR P. aeruginosa)

Low spontaneous resistance frequency context

Cross-resistance profile verification

• [1] Fernandes PB, Swanson RN, Hardy DJ, Hanson CW, McDaniel D, Beyer J, Chen RH. Pacidamycins, a novel series of antibiotics with anti-Pseudomonas aeruginosa activity. III. Microbiologic profile. J Antibiot (Tokyo). 1989;42(4):521-526. doi:10.7164/antibiotics.42.521 View Source
• [2] Grüschow S, Rackham EJ, Elkins B, Newill PL, Hill LM, Goss RJ. New pacidamycin antibiotics through precursor-directed biosynthesis. Chembiochem. 2009;10(2):355-360. doi:10.1002/cbic.200800575 View Source